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molecular formula C8H8F2O3 B8653749 1,3-Isobenzofurandione, 5,5-difluorohexahydro- CAS No. 95470-83-0

1,3-Isobenzofurandione, 5,5-difluorohexahydro-

Cat. No. B8653749
CAS RN: 95470-83-0
M. Wt: 190.14 g/mol
InChI Key: YOVFGKUKTKKNBT-UHFFFAOYSA-N
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Patent
US04517372

Procedure details

A mixture of 600 parts of 4,4-difluorohexahydrophthalic anhydride and 120 parts of 5 percent Pd/C catalyst in 2130 parts of 1,2,4-trichlorobenzene was charged to an autoclave reactor. The autoclave atmosphere was purged with nitrogen. The autoclave was then sealed, heated to 270°-305° and maintained thereat for about 14 hours, during which time the pressure was allowed to build gradually and was released intermittently to lower the pressure to about 115 pounds per square inch (gage), then cooled to about room temperature. Analysis of the reaction product, by gas chromatographic techniques indicated a 80 percent yield of 4-fluorophthalic anhydride, based on the difluorohexahydrophthalic anhydride reactant.
[Compound]
Name
600
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4,4-difluorohexahydrophthalic anhydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,2,4-trichlorobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Pd/C
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
4-fluorophthalic anhydride
Yield
80%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1(F)[CH2:12][CH2:11][CH:5]2[C:6]([O:8][C:9](=[O:10])[CH:4]2[CH2:3]1)=[O:7].ClC1C=CC(Cl)=CC=1Cl>[Pd]>[F:1][C:2]1[CH:3]=[C:4]2[C:9](=[O:10])[O:8][C:6](=[O:7])[C:5]2=[CH:11][CH:12]=1

Inputs

Step One
[Compound]
Name
600
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
4,4-difluorohexahydrophthalic anhydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1(CC2C(C(=O)OC2=O)CC1)F
Name
1,2,4-trichlorobenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C=C(C=C1)Cl)Cl
Name
Pd/C
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was charged to an autoclave reactor
CUSTOM
Type
CUSTOM
Details
The autoclave atmosphere was purged with nitrogen
CUSTOM
Type
CUSTOM
Details
The autoclave was then sealed
TEMPERATURE
Type
TEMPERATURE
Details
heated to 270°-305°
TEMPERATURE
Type
TEMPERATURE
Details
maintained
TEMPERATURE
Type
TEMPERATURE
Details
cooled to about room temperature

Outcomes

Product
Details
Reaction Time
 14 h
Name
4-fluorophthalic anhydride
Type
product
Smiles
FC=1C=C2C(C(=O)OC2=O)=CC1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 80%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.